1'-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-[(1-ethyl-5-methylpyrazol-4-yl)methyl]piperidin-4-yl]-N-(2-methoxyethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H37N5O2/c1-4-26-17(2)19(14-23-26)15-24-11-7-20(8-12-24)25-10-5-6-18(16-25)21(27)22-9-13-28-3/h14,18,20H,4-13,15-16H2,1-3H3,(H,22,27)
• InChI Key: VXDJCFGTIRCNRS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)CN2CCC(CC2)N3CCCC(C3)C(=O)NCCOC)C
• Molecular Formula: C21H37N5O2
• Molecular Weight: 391.6 g/mol

Description

The compound contains several functional groups including a pyrazole ring, an amide group, and a piperidine ring. Pyrazole is a heterocyclic compound characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Amides are functional groups containing a carbonyl group linked to a nitrogen atom. Piperidine is a heterocyclic organic compound that consists of a six-membered ring containing five methylene bridges (-CH2-) and one amine bridge (-NH-).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain a pyrazole ring, such as celecoxib, are used for their anti-inflammatory effects.